Cas no 144163-51-9 (methyl (2E)-3-(1,3-thiazol-2-yl)prop-2-enoate)

• Product Name: methyl (2E)-3-(1,3-thiazol-2-yl)prop-2-enoate
• CAS No: 144163-51-9
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• CID: 5752481
• PubChem ID: 18939713
• Update Time: 2023-11-18

methyl (2E)-3-(1,3-thiazol-2-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (2E)-3-(1,3-thiazol-2-yl)prop-2-enoate
• SCHEMBL7301257
• EN300-1455887
• 144163-51-9
• 2-Propenoic acid, 3-(2-thiazolyl)-, methyl ester, (E)- (9CI)

• Inchi： 1S/C7H7NO2S/c1-10-7(9)3-2-6-8-4-5-11-6/h2-5H,1H3/b3-2+
• InChI Key： PXVCXOYZJBRJRA-NSCUHMNNSA-N
• SMILES： S1C=CN=C1/C=C/C(=O)OC

Computed Properties

• Exact Mass: 169.01974964g/mol
• Monoisotopic Mass: 169.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.271±0.06 g/cm3(Predicted)
• Boiling Point: 277.2±42.0 °C(Predicted)
• pka: 2.03±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters